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Abstract
Diethylmethylvinylsilane [(CH2=CH)Si(CH3)(CH2CH3)2], a tetraorganosilane with

applications in polymer chemistry and organic synthesis, possesses a unique molecular

architecture that gives rise to a distinct spectroscopic fingerprint. This guide provides a

comprehensive analysis of the nuclear magnetic resonance (NMR), vibrational (infrared and

Raman), and mass spectrometric (MS) data for this compound. By delving into the principles

behind the spectral features, this document serves as a valuable resource for the identification,

characterization, and quality control of Diethylmethylvinylsilane in a research and

development setting. The predicted and interpreted data herein are grounded in established

spectroscopic principles and data from analogous organosilane compounds.
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Diethylmethylvinylsilane is an organosilicon compound characterized by the presence of a

vinyl group, a methyl group, and two ethyl groups attached to a central silicon atom. Its

chemical formula is C7H16Si, and its structure is fundamental to its reactivity and physical

properties. The vinyl group provides a site for polymerization and other addition reactions,

making it a useful monomer and crosslinking agent. The alkyl groups contribute to its solubility

in organic solvents and influence its steric and electronic properties.

A thorough understanding of the spectroscopic data of Diethylmethylvinylsilane is crucial for

confirming its synthesis, assessing its purity, and studying its subsequent chemical

transformations. This guide provides an in-depth examination of its expected spectroscopic

signatures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of Diethylmethylvinylsilane
by providing information about the chemical environment of the hydrogen (¹H), carbon (¹³C),

and silicon (²⁹Si) nuclei.

¹H NMR Spectroscopy
The ¹H NMR spectrum of Diethylmethylvinylsilane is predicted to show distinct signals for the

vinyl, methyl, and ethyl groups attached to the silicon atom. The vinyl protons will exhibit a

complex splitting pattern due to geminal, cis, and trans couplings.

Predicted ¹H NMR Data:

Protons
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constants (J, Hz)

Vinyl (CH=) 5.8 - 6.2 ddd
J(trans) ≈ 18-22, J(cis)

≈ 14-16, J(gem) ≈ 3-5

Vinyl (=CH₂) 5.6 - 6.0 m -

Ethyl (-CH₂-) 0.5 - 0.8 q J(H-H) ≈ 7-8

Ethyl (-CH₃) 0.9 - 1.1 t J(H-H) ≈ 7-8

Methyl (Si-CH₃) 0.0 - 0.2 s -
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Causality of Experimental Choices: The choice of a standard NMR solvent like CDCl₃ is

appropriate for this non-polar compound. Tetramethylsilane (TMS) is the universally accepted

internal standard for ¹H NMR, with its signal defined as 0.00 ppm.

Interpretation:

The vinyl protons are the most deshielded due to the sp² hybridization of the carbons and the

anisotropic effect of the double bond, appearing in the 5.6-6.2 ppm region. The unique

coupling constants for the cis, trans, and geminal protons of the vinyl group are highly

diagnostic.[1]

The protons of the ethyl groups attached to silicon are shielded compared to their

counterparts in purely organic molecules, appearing further upfield. The methylene protons (-

CH₂-) are a quartet due to coupling with the three methyl protons, while the methyl protons (-

CH₃) are a triplet due to coupling with the two methylene protons.

The methyl group directly attached to the silicon is the most shielded, appearing as a sharp

singlet close to the TMS reference signal.

Figure 1. ¹H NMR assignments for Diethylmethylvinylsilane.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. Each

chemically distinct carbon atom will give a separate signal.

Predicted ¹³C NMR Data:

Carbon Predicted Chemical Shift (δ, ppm)

Vinyl (-CH=) 138 - 142

Vinyl (=CH₂) 130 - 134

Ethyl (-CH₂-) 6 - 10

Ethyl (-CH₃) 7 - 11

Methyl (Si-CH₃) -8 - -4
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Causality of Experimental Choices: Proton decoupling is typically employed in ¹³C NMR to

simplify the spectrum to single lines for each carbon, which enhances the signal-to-noise ratio.

Interpretation:

The vinyl carbons are significantly deshielded and appear in the 130-142 ppm range, which

is characteristic of sp² hybridized carbons.[2]

The carbons of the ethyl groups are shielded due to the electropositive nature of the silicon

atom, appearing at higher field (lower ppm values) than in analogous alkanes.

The methyl carbon directly bonded to silicon is the most shielded and is expected to have a

negative chemical shift relative to TMS.[3]

Figure 2. ¹³C NMR assignments for Diethylmethylvinylsilane.

²⁹Si NMR Spectroscopy
²⁹Si NMR spectroscopy directly probes the silicon nucleus, providing valuable information

about its immediate coordination environment.

Predicted ²⁹Si NMR Data:

Silicon Predicted Chemical Shift (δ, ppm)

(CH₂=CH)Si(CH₃)(CH₂CH₃)₂ -5 to -10

Causality of Experimental Choices: Due to the low natural abundance and sensitivity of the ²⁹Si

nucleus, a larger number of scans and potentially longer relaxation delays are required to

obtain a good quality spectrum.

Interpretation:

The chemical shift of the silicon atom in tetraalkylsilanes is sensitive to the nature of the alkyl

substituents. The presence of a vinyl group generally causes a downfield shift compared to

fully saturated alkylsilanes. The predicted chemical shift is in the typical range for

tetraorganosilanes.[4]
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Vibrational Spectroscopy
Vibrational spectroscopy, including infrared (IR) and Raman techniques, provides information

about the functional groups and molecular vibrations within Diethylmethylvinylsilane.

Infrared (IR) Spectroscopy
IR spectroscopy measures the absorption of infrared radiation corresponding to the vibrational

modes of the molecule.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹) Intensity Assignment

~3050 Medium =C-H stretch

~2960 Strong
C-H stretch (asymmetric, -

CH₃)

~2920 Strong
C-H stretch (asymmetric, -

CH₂)

~2870 Strong C-H stretch (symmetric, -CH₃)

~1600 Medium C=C stretch

~1460 Medium -CH₂- scissors

~1410 Medium =CH₂ scissors

~1250 Strong Si-CH₃ symmetric deformation

~990 Strong trans-CH=CH₂ wag

~950 Strong cis-CH=CH₂ wag

~730 Strong Si-C stretch

Interpretation:

The C-H stretching vibrations of the vinyl group appear at slightly higher wavenumbers

(>3000 cm⁻¹) than those of the alkyl groups (<3000 cm⁻¹).[5]
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The C=C stretching vibration of the vinyl group gives a characteristic absorption around 1600

cm⁻¹.

The strong band around 1250 cm⁻¹ is a hallmark of a methyl group attached to a silicon

atom.[6]

The out-of-plane C-H bending (wagging) vibrations of the vinyl group in the 900-1000 cm⁻¹

region are typically strong and diagnostic.[7]

Raman Spectroscopy
Raman spectroscopy is a complementary technique to IR spectroscopy and is particularly

sensitive to non-polar bonds.

Predicted Raman Shifts:

Raman Shift (cm⁻¹) Intensity Assignment

~3050 Medium =C-H stretch

~2920 Strong C-H stretch (alkyl)

~1600 Strong C=C stretch

~1410 Medium =CH₂ scissors

~1250 Medium Si-CH₃ symmetric deformation

~730 Strong Si-C stretch

~600 Strong Si-C symmetric stretch

Interpretation:

The C=C stretch of the vinyl group is expected to be a strong band in the Raman spectrum

due to the high polarizability of the double bond.[8]

The symmetric Si-C stretching vibration, which may be weak in the IR spectrum, is often

strong in the Raman spectrum.[9][10]
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Figure 3. Workflow for vibrational spectroscopy analysis.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Diethylmethylvinylsilane upon ionization.

Predicted Mass Spectrometry Data (Electron Ionization):
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m/z
Predicted Relative
Intensity

Assignment

128 Low [M]⁺ (Molecular Ion)

113 High [M - CH₃]⁺

99 High [M - C₂H₅]⁺

71 Medium [M - Si(CH₃)(C₂H₅)]⁺

59 Medium [Si(CH₃)(C₂H₅)]⁺

Interpretation:

The molecular ion peak at m/z 128 is expected to be of low intensity, which is common for

branched alkanes and organosilanes.[11]

The most abundant fragments are likely to result from the loss of alkyl groups from the

silicon atom, leading to stable silylium ions. The loss of a methyl group (m/z 113) and an

ethyl group (m/z 99) are predicted to be major fragmentation pathways.[12]

Further fragmentation can lead to smaller silicon-containing ions.

M+ (m/z 128)

[M-CH3]+ (m/z 113)

- CH3•

[M-C2H5]+ (m/z 99)

- C2H5•

[Si(CH3)(C2H5)]+ (m/z 59)

- C2H4

Click to download full resolution via product page
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Figure 4. Predicted fragmentation of Diethylmethylvinylsilane.

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data discussed in this

guide.

NMR Spectroscopy
Sample Preparation: Prepare a solution of Diethylmethylvinylsilane (approx. 5-10 mg) in a

suitable deuterated solvent (e.g., 0.6 mL of CDCl₃) in a 5 mm NMR tube.

Instrument Setup: Tune and shim the NMR spectrometer according to standard procedures.

Data Acquisition:

¹H NMR: Acquire the spectrum using a standard pulse sequence. A sufficient number of

scans should be averaged to obtain a good signal-to-noise ratio.

¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger

number of scans will be required compared to ¹H NMR.

²⁹Si NMR: Acquire the spectrum using a pulse sequence optimized for silicon, such as

INEPT or DEPT, to enhance sensitivity. A significantly larger number of scans and a longer

relaxation delay may be necessary.

Data Processing: Fourier transform the raw data, phase correct the spectrum, and calibrate

the chemical shift scale using the solvent signal or an internal standard (TMS).

Infrared (IR) Spectroscopy
Sample Preparation: As Diethylmethylvinylsilane is a liquid, a thin film can be prepared by

placing a drop of the neat liquid between two salt plates (e.g., KBr or NaCl).

Instrument Setup: Record a background spectrum of the clean, empty salt plates.

Data Acquisition: Place the sample in the IR beam and record the spectrum.
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Data Processing: The instrument software will automatically ratio the sample spectrum

against the background spectrum to produce the final absorbance or transmittance

spectrum.

Raman Spectroscopy
Sample Preparation: Place a small amount of the liquid sample in a glass vial or capillary

tube.

Instrument Setup: Focus the laser on the sample and optimize the collection optics.

Data Acquisition: Acquire the Raman spectrum, ensuring an appropriate laser power and

acquisition time to avoid sample degradation and obtain a good signal-to-noise ratio.

Data Processing: The spectrum is typically baseline corrected to remove any fluorescence

background.

Mass Spectrometry (GC-MS)
Sample Preparation: Prepare a dilute solution of Diethylmethylvinylsilane in a volatile

organic solvent (e.g., hexane or dichloromethane).

Instrument Setup:

Gas Chromatograph (GC): Use a suitable capillary column (e.g., a non-polar column like

DB-1) and set an appropriate temperature program to separate the analyte from any

impurities and the solvent.

Mass Spectrometer (MS): Operate the mass spectrometer in electron ionization (EI) mode

with a standard ionization energy of 70 eV.

Data Acquisition: Inject the sample into the GC. The eluting compounds will be introduced

into the MS for analysis.

Data Processing: The resulting total ion chromatogram (TIC) and the mass spectrum of the

peak corresponding to Diethylmethylvinylsilane are analyzed.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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